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Compound of Interest

Compound Name: N-cyclohexylaniline Hydrochloride

CAS No.: 64316-73-0

Cat. No.: B1597006 Get Quote

N-cyclohexylaniline and its derivatives are important intermediates in the synthesis of various

dyes, pharmaceuticals, and agrochemicals.[1] As with many substituted anilines, which are

known for their metabolic liabilities, a thorough understanding of the safety and handling

protocols for N-cyclohexylaniline Hydrochloride is paramount for ensuring the safety of

laboratory personnel and the integrity of research.[2][3] This guide provides a comprehensive

overview of the hazards, safe handling procedures, and emergency responses associated with

this compound.

It is important to note that while this guide specifically addresses N-cyclohexylaniline
Hydrochloride, much of the available toxicological and safety data pertains to its free base, N-

cyclohexylaniline (CAS No. 1821-36-9).[4][5] The hydrochloride salt is typically a solid

crystalline substance, which may have different physical properties such as increased water

solubility and lower volatility compared to the free base, which is often a liquid.[1][6] However,

the fundamental toxicological hazards associated with the aniline moiety remain. Therefore, the

safety precautions outlined should be considered fully applicable to the hydrochloride salt form.

Section 1: Chemical and Physical Properties
A clear understanding of a compound's properties is the foundation of its safe use. The data

below primarily corresponds to the N-cyclohexylaniline free base.
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Property Value Source(s)

Chemical Name N-cyclohexylaniline [7]

CAS Number 1821-36-9 [4]

Molecular Formula C12H17N [4][8]

Molecular Weight 175.27 g/mol [8][9]

Appearance

Dark brown or Orange liquid;

White to light yellow crystalline

powder

[1][7][8]

Melting Point 14-15 °C [7][8]

Boiling Point 191-192 °C (at 73 mmHg) [7][8]

Density 0.996 g/mL at 20 °C [8]

Flash Point 136 °C [7][8]

Water Solubility
Not miscible or difficult to mix

in water
[1][7][8]

Note: N-cyclohexylaniline Hydrochloride will be a solid at room temperature with a higher

melting point and greater water solubility.

Section 2: Hazard Identification and Toxicological
Summary
N-cyclohexylaniline Hydrochloride is classified as a hazardous substance. The primary risks

are associated with acute toxicity through multiple exposure routes and its irritant properties.[6]

[9] The Globally Harmonized System (GHS) classification provides a clear summary of its

hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB2764861.aspx
https://www.fishersci.ie/store/msds?partNumber=10403573&productDescription=1GR+N-Cyclohexylaniline%2C+97%25&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=10403573&productDescription=1GR+N-Cyclohexylaniline%2C+97%25&countryCode=IE&language=en
https://www.chembk.com/en/chem/N-cyclohexylaniline
https://www.chembk.com/en/chem/N-cyclohexylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclohexylaniline
https://wap.guidechem.com/encyclopedia/n-cyclohexylaniline-dic9436.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2764861.aspx
https://www.chembk.com/en/chem/N-cyclohexylaniline
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2764861.aspx
https://www.chembk.com/en/chem/N-cyclohexylaniline
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2764861.aspx
https://www.chembk.com/en/chem/N-cyclohexylaniline
https://www.chembk.com/en/chem/N-cyclohexylaniline
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2764861.aspx
https://www.chembk.com/en/chem/N-cyclohexylaniline
https://wap.guidechem.com/encyclopedia/n-cyclohexylaniline-dic9436.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2764861.aspx
https://www.chembk.com/en/chem/N-cyclohexylaniline
https://www.benchchem.com/product/b1597006?utm_src=pdf-body
https://www.benchchem.com/product/b1597006?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0318403&productDescription=4-CYCLOHEXYLANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Cyclohexylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

(Source: Aggregated from multiple safety data sheets and chemical databases)[5][6][9]

The Signal Word for this compound is Warning.[5] The toxicological profile indicates that

exposure through ingestion, skin contact, or inhalation of dust/aerosols can lead to systemic

harm.[8][9] Direct contact will cause significant irritation to the skin and eyes, and repeated

dermal exposure may lead to skin sensitization.[6][9]

Section 3: The Hierarchy of Hazard Controls
To ensure maximum safety, a multi-layered approach to hazard control must be implemented.

This "Hierarchy of Controls" prioritizes strategies from most to least effective. Relying solely on

Personal Protective Equipment (PPE) is insufficient; it is the last line of defense.
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Hierarchy of Controls for N-cyclohexylaniline HCl

Elimination
(Most Effective)

Remove the hazard entirely

Substitution
Replace with a less hazardous chemical

Engineering Controls
Isolate people from the hazard
(e.g., Fume Hood, Ventilation)

Administrative Controls
Change the way people work

(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Protect the worker with PPE
(e.g., Gloves, Goggles)
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Spill Response Workflow for N-cyclohexylaniline HCl

Spill Occurs

Assess Spill Severity
(Amount, Location)

Minor Spill
(Small, Contained, No Inhalation Risk)

Minor

Major Spill
(Large, Uncontained, Inhalation Risk)

Major

Alert others in the immediate area

Don appropriate PPE (gloves, goggles, respirator if needed)

Cover with absorbent material

Collect waste into a sealed container

Decontaminate the area

Dispose of as hazardous waste

EVACUATE the area immediately

Alert all personnel

Close doors and restrict access

Call Emergency Services
(e.g., EHS, 911)

Provide details of the spill

Click to download full resolution via product page

Caption: A workflow outlining the decision-making process for responding to a chemical spill.

For a minor spill (manageable by trained personnel):

Alert personnel in the immediate vicinity.
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Wear appropriate PPE, including respiratory protection if necessary. [4][10]3. Carefully

sweep or vacuum up the solid material, avoiding dust generation. If a liquid, use an inert

absorbent material. [11]4. Place the contaminated material into a clearly labeled, sealed

container for hazardous waste disposal. [11]5. Clean the spill area thoroughly with soap and

water. [11] For a major spill (large quantity, uncontained, or outside of a fume hood):

Evacuate the laboratory immediately. [12]2. Alert others to stay away from the area.

If safe to do so, close the laboratory doors to contain vapors or dust.

Contact your institution's Environmental Health & Safety (EHS) department and/or

emergency services. [12]Provide them with the chemical name and SDS.

Section 8: Waste Disposal
All waste materials contaminated with N-cyclohexylaniline Hydrochloride must be treated as

hazardous waste. [4]

Contaminated Solids: Collect all contaminated items (gloves, paper towels, absorbent pads,

etc.) in a designated, sealed, and clearly labeled hazardous waste container. [11]* Unused

Product: Unused or waste N-cyclohexylaniline Hydrochloride must be disposed of through

an approved hazardous waste program. Do not dispose of it down the drain or in regular

trash. [4][13]* Regulations: All disposal must be in strict accordance with local, state, and

federal regulations. [4][13]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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